Cas no 3259-38-9 (2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 3259-38-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD14601971
• CID: 5204747
• Update Time: 2026-03-06

2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-hydroxy-α-methyl-3-(trifluoromethyl)-
• 2-Hydroxy-2-[3-(trifluoromethyl)phenyl]propanoic acid
• 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid

• MDL： MFCD14601971
• Inchi： 1S/C10H9F3O3/c1-9(16,8(14)15)6-3-2-4-7(5-6)10(11,12)13/h2-5,16H,1H3,(H,14,15)
• InChI Key： XFZJIHDLEUDRJM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)(O)(C)C(=O)O

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 301.5±37.0 °C(Predicted)
• pka: 3.34±0.25(Predicted)

Additional information on 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid

Introduction to 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 3259-38-9)

2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 3259-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a hydroxyl group and a trifluoromethyl substituent on a phenyl ring, coupled with a propanoic acid moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid consists of a benzene ring substituted with a hydroxyl group at the 2-position and a trifluoromethyl group at the 3-position. This arrangement creates a molecule with enhanced electronic and steric properties, which can influence its reactivity and interactions with biological targets. The propanoic acid side chain further contributes to the compound's solubility and reactivity, making it suitable for use in various chemical transformations.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid is particularly noteworthy, as it has been shown to enhance the bioavailability and pharmacological activity of many drug candidates. This feature has made it a popular choice for medicinal chemists seeking to optimize the properties of their lead compounds.

One of the most compelling aspects of 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid is its potential application in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in metabolic pathways, inflammation, and cancer. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases, which are critical in regulating cellular processes such as apoptosis and cell signaling.

Moreover, the hydroxyl group in 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid provides a versatile handle for further functionalization through esterification, etherification, or oxidation reactions. These modifications can be tailored to enhance specific pharmacokinetic or pharmacodynamic properties, making it an indispensable building block in drug discovery pipelines. The ability to introduce diverse substituents while maintaining the core structure has enabled the exploration of novel chemical space, leading to the identification of compounds with improved therapeutic profiles.

Recent advancements in computational chemistry have further accelerated the exploration of 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid as a scaffold for drug development. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable guidance for rational drug design. These simulations have helped predict how structural modifications might influence potency and selectivity, thereby streamlining the process of identifying promising candidates for further optimization.

The synthesis of 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid has also been refined through innovative methodologies that improve yield and purity. Catalytic processes, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct key intermediates with high enantioselectivity. Such advancements not only enhance the efficiency of producing this compound but also contribute to sustainable chemical practices by minimizing waste and reducing environmental impact.

From a biochemical perspective, 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid has been investigated for its potential role in modulating cellular pathways relevant to human health and disease. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory effects by interacting with specific signaling cascades. Additionally, their ability to modulate enzyme activity has opened avenues for exploring treatments against neurodegenerative disorders and metabolic diseases.

The versatility of 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. Its unique structural features make it suitable for designing novel polymers with enhanced mechanical properties or for developing advanced materials with specific functionalities. In agrochemistry, fluorinated compounds are increasingly being explored as components of pesticides and herbicides due to their improved efficacy and environmental stability.

In conclusion, 2-hydroxy-2-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 3259-38-9) represents a promising compound with diverse applications across multiple scientific disciplines. Its distinctive structural attributes—comprising a hydroxyl group, a trifluoromethyl substituent on a phenyl ring, and an acyclic side chain—endow it with unique chemical properties that make it valuable for synthetic chemistry and biological research. As our understanding of its potential continues to evolve through ongoing research efforts, this compound is poised to play an increasingly significant role in advancing both therapeutic interventions and material innovations.